Cas no 134486-00-3 (Fmoc-3-iodo-L-tyrosine)
Fmoc-3-iodo-L-tyrosine is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the α-amino group, ensuring selective deprotection under mild basic conditions. The 3-iodo substitution on the tyrosine aromatic ring enhances its utility in post-synthetic modifications, such as palladium-catalyzed cross-coupling reactions (e.g., Sonogashira or Suzuki couplings), enabling the introduction of diverse functional groups or bioconjugation. This derivative maintains high chemical stability and compatibility with standard Fmoc-based protocols. Its orthogonally protected side chain (typically tBu or other acid-labile groups) allows for controlled deprotection, facilitating precise peptide assembly. The compound is particularly valuable in synthesizing labeled peptides for biochemical studies or radiopharmaceutical applications.
Fmoc-3-iodo-L-tyrosine structure
Product Name:Fmoc-3-iodo-L-tyrosine
CAS No:134486-00-3
MF:C24H20INO5
MW:529.32377910614
MDL:MFCD00235906
CID:105716
PubChem ID:10875104
Update Time:2025-07-02
Fmoc-3-iodo-L-tyrosine Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-3-iodo-L-tyrosine
- Fmoc-3-iodo-Tyr-OH
- Fmoc-L-3-Iodotyrosine
- Fmoc-L-Tyr(3-I)-OH
- Fmoc-Tyr(3-I)-OH
- L-Tyrosine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-
- (S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-iodophenyl)propionic acid
- Fmoc-(3-iodo)-Tyr-OH
- Fmoc-(3-iodo)-tyrosine
- Fmoc-Tyr-(3'-I)-OH
- N-[(9-fluorenylmethyloxy)carbonyl]-L-3-iodotyrosine
- N-[(9H-Fluoren-9-Ylmethoxy)Carbonyl]-3-Iodo-L-Tyrosine
- SCHEMBL2030857
- DTXSID20446663
- SCHEMBL14584328
- AS-10396
- E70515
- C24H20INO5
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine
- AKOS015907961
- EN300-7363350
- AKOS015837217
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- J-006545
- CS-0100996
- 134486-00-3
- AC-27954
- (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- L-Tyrosine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-iodo-
- MFCD00235906
- (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid
- (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(4-hydroxy-3-iodophenyl)propanoic acid
-
- MDL: MFCD00235906
- Inchi: 1S/C24H20INO5/c25-20-11-14(9-10-22(20)27)12-21(23(28)29)26-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m0/s1
- InChI Key: ZRJAMVZQFHAZAE-NRFANRHFSA-N
- SMILES: IC1=C(C=CC(=C1)C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O
Computed Properties
- Exact Mass: 529.03900
- Monoisotopic Mass: 529.03862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: 4.9
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.634±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.8E-3 g/L) (25 ºC),
- PSA: 95.86000
- LogP: 4.92210
- Solubility: Not determined
Fmoc-3-iodo-L-tyrosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F860950-25mg |
Fmoc-3-iodo-L-tyrosine |
134486-00-3 | 25mg |
$ 52.00 | 2023-09-07 | ||
| TRC | F860950-50mg |
Fmoc-3-iodo-L-tyrosine |
134486-00-3 | 50mg |
$ 52.00 | 2023-09-07 | ||
| TRC | F860950-100mg |
Fmoc-3-iodo-L-tyrosine |
134486-00-3 | 100mg |
$ 75.00 | 2023-09-07 | ||
| TRC | F860950-250mg |
Fmoc-3-iodo-L-tyrosine |
134486-00-3 | 250mg |
$133.00 | 2023-05-18 | ||
| abcr | AB176014-1 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine, 97%; . |
134486-00-3 | 97% | 1g |
€242.70 | 2022-06-11 | |
| abcr | AB176014-5 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-3-iodo-tyrosine, 97%; . |
134486-00-3 | 97% | 5g |
€897.40 | 2022-06-11 | |
| eNovation Chemicals LLC | D954307-5g |
Fmoc-3-iodo-l-tyrosine |
134486-00-3 | 98% | 5g |
$230 | 2024-06-07 | |
| eNovation Chemicals LLC | D954307-25g |
Fmoc-3-iodo-l-tyrosine |
134486-00-3 | 98% | 25g |
$740 | 2024-06-07 | |
| Chemenu | CM563745-1g |
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-hydroxy-3-iodophenyl)propanoic acid |
134486-00-3 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | F181241-1g |
Fmoc-3-iodo-L-tyrosine |
134486-00-3 | 95% | 1g |
¥1106.90 | 2023-09-02 |
Fmoc-3-iodo-L-tyrosine Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
134486-00-3 (Fmoc-3-iodo-L-tyrosine) Related Products
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